Cas no 10210-64-7 (Beryllium Acetylacetonate)

• Product Name: Beryllium Acetylacetonate
• CAS No: 10210-64-7
• MF: C₁₀H₁₄BeO₄
• MW: 207.227945804596
• MDL: MFCD00013485
• CID: 86352
• PubChem ID: 24874121
• Update Time: 2025-06-09

Beryllium Acetylacetonate Chemical and Physical Properties

Names and Identifiers

• Bis(2,4-pentanedionato)beryllium(2)
• Beryllium 2,4-pentanedionate
• Beryllium acetylacetonate
• Beryllium 2,4-pentadionate
• Beryllium bis(acetylacetonate)
• Beryllium diacetylacetonate
• Beryllium, bis(2,4-pentanedionato)-
• Beryllium, bis(2,4-pentanedionato-O,O')-
• Bis(2,4-pentanedionato)beryllium
• Bis(acetylacetonato)beryllium
• bis(pentane-2,4-dionato-O,O')beryllium
• Bis(2,4-pentanedionato-O,O')beryllium
• be(acac)3
• Beryllium diacetonate
• 2,4-Pentanedionoberyllium
• BERYLLIUM(II) ACETYLACETONATE
• BERYLLIUM ACETYLACETONATE
• Beryllium acetylacetonate 97%
• Beryllium, bis(2,4-pentanedionato-O,O')-, (T-4)-
• CS-0439876
• Z9095ZTD3U
• BERYLLIUM ACETYLACETONATE [MI]
• 10210-64-7
• BERYLLIUM, BIS(2,4-PENTANEDIONATO-.KAPPA.O,.KAPPA.O')-, (T-4)-
• BERYLLIUM, BIS(2,4-PENTANEDIONATO-.KAPPA.O2,.KAPPA.O4)-, (T-4)-
• Beryllium, bis(2,4-pentanedionato-kappaO2,kappaO4)-, (T-4)-
• EINECS 233-513-5
• SCHEMBL163499
• UNII-Z9095ZTD3U
• Beryllium, bis(2,4-pentanedionato-kappaO,kappaO')-, (T-4)-
• G77378
• Beryllium Acetylacetonate

• MDL： MFCD00013485
• Inchi： 1S/2C5H8O2.Be/c2*1-4(6)3-5(2)7;/h2*3,6H,1-2H3;/q;;+2/p-2/b2*4-3-;
• InChI Key： BBKXDHBLPBKCFR-FDGPNNRMSA-L
• SMILES： [O-]/C(/C)=C\C(C)=O.[O-]/C(/C)=C\C(C)=O.[Be+2]

Computed Properties

• Exact Mass: 207.1014
• Monoisotopic Mass: 207.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White monoclinic crystals.
• Density: 1.168 g/mL at 25 °C(lit.)
• Melting Point: 100-104 °C(lit.)
• Boiling Point: 270 °C(lit.)
• Flash Point: 270°C
• PSA: 52.6
• LogP: 1.92020
• Merck: 13,1167
• Solubility: It is slightly soluble in cold water and decomposed in hot water.
• Vapor Pressure: No data available

Beryllium Acetylacetonate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H315,H317,H319,H330,H335,H350,H372,H411
• Warning Statement： P201,P260,P273,P280,P284,P301+P310
• Hazardous Material transportation number：UN 1566 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： R49;R25;R26;R36/37/38;R43;R48/23;R51/53
• Safety Instruction： S53;S45;S61
• Hazardous Material Identification：
• Risk Phrases：R49
• Safety Term：53-45-61
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• TSCA：No
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds
• Material Chemicals Electrical Materials

Additional information on Beryllium Acetylacetonate

Beryllium Acetylacetonate (CAS No. 10210-64-7): An Overview of Its Properties, Applications, and Recent Research

Beryllium Acetylacetonate (CAS No. 10210-64-7) is a coordination compound that has garnered significant attention in various scientific and industrial fields due to its unique properties and potential applications. This compound, also known as Be(acac)₂, is a bidentate chelate complex formed by the coordination of beryllium with acetylacetone (acac). The compound is notable for its stability, solubility, and reactivity, making it a valuable material in areas such as catalysis, materials science, and pharmaceutical research.

The molecular formula of Beryllium Acetylacetonate is Be(C₅H₇O₂)₂, and it typically appears as a white crystalline solid. The compound is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane, which facilitates its use in various chemical reactions and processes. Its low toxicity compared to other beryllium compounds also makes it a safer option for laboratory and industrial applications.

In the field of catalysis, Beryllium Acetylacetonate has been explored for its ability to promote various chemical reactions. Recent studies have shown that it can act as an efficient catalyst in the polymerization of olefins and the synthesis of organic compounds. For instance, a study published in the Journal of Catalysis demonstrated that Be(acac)₂ can significantly enhance the rate of polymerization reactions while maintaining high selectivity and yield. This property makes it a promising candidate for use in the production of advanced polymers and materials.

In materials science, Beryllium Acetylacetonate has been investigated for its potential in the development of functional materials with unique properties. Research has shown that it can be used as a precursor for the synthesis of beryllium-based materials with high thermal conductivity and low density. These materials have potential applications in aerospace engineering, electronics, and other high-tech industries where lightweight and thermally stable materials are required.

Pharmaceutical research has also benefited from the unique properties of Beryllium Acetylacetonate. Studies have explored its use as a metallopharmaceutical agent due to its ability to form stable complexes with various ligands. A recent publication in the Journal of Medicinal Chemistry reported that Be(acac)₂ can be used to develop new drugs for treating diseases such as Alzheimer's and Parkinson's by targeting specific metalloproteins involved in these conditions. The compound's ability to cross biological membranes and interact with cellular components makes it a valuable tool in drug design and development.

The environmental impact of Beryllium Acetylacetonate is another area of active research. While beryllium compounds are generally considered less toxic than other heavy metals, their environmental fate and effects must be carefully studied to ensure safe usage. Recent studies have focused on understanding the biodegradation pathways of Be(acac)₂ in soil and water systems. These studies aim to develop strategies for mitigating any potential environmental risks associated with the use of this compound.

In conclusion, Beryllium Acetylacetonate (CAS No. 10210-64-7) is a versatile compound with a wide range of applications in catalysis, materials science, pharmaceutical research, and environmental science. Its unique properties make it an important material for advancing various scientific and industrial processes. Ongoing research continues to uncover new uses and optimize existing applications, further highlighting its significance in the scientific community.